Cas no 1861882-17-8 (2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboximidamide)

• Product Name: 2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboximidamide
• CAS No: 1861882-17-8
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 5047243
• Update Time: 2025-06-11

2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-oxa-5-azabicyclo[2.2.1]heptane-5-carboximidamide
• 2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboximidamide

• Inchi： 1S/C6H11N3O/c7-6(8)9-2-5-1-4(9)3-10-5/h4-5H,1-3H2,(H3,7,8)
• InChI Key： NUMQVZONEQODKJ-UHFFFAOYSA-N
• SMILES： O1CC2CC1CN2C(=N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• XLogP3: -0.9
• Topological Polar Surface Area: 62.3

Additional information on 2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboximidamide

Exploring the Potential of 2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboximidamide (CAS No. 1861882-17-8) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboximidamide (CAS No. 1861882-17-8) has emerged as a compound of significant interest. This bicyclic structure, characterized by its unique oxa-azabicyclo framework, offers a promising scaffold for drug discovery. Researchers are increasingly focusing on its potential applications in targeting enzymes and receptors, particularly in the context of neurological disorders and metabolic diseases. The compound's carboximidamide moiety further enhances its binding affinity, making it a versatile candidate for medicinal chemistry optimization.

The structural uniqueness of 2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboximidamide has sparked discussions in academic and industrial circles. Recent studies highlight its role as a precursor for synthesizing novel heterocyclic compounds, which are often sought after in high-throughput screening campaigns. Its bridged ring system provides rigidity, a feature highly valued in the design of bioactive molecules with improved pharmacokinetic properties. As the demand for small-molecule therapeutics grows, this compound's relevance in fragment-based drug design cannot be overstated.

One of the most frequently searched questions in AI-driven drug discovery platforms revolves around the synthetic accessibility of complex bicyclic structures like 2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboximidamide. Current literature suggests efficient routes involving cascade cyclization or transition metal catalysis, aligning with the industry's push toward green chemistry principles. The compound's CAS No. 1861882-17-8 is often cross-referenced in patents exploring central nervous system (CNS) targets, reflecting its potential in addressing neurodegenerative conditions.

From a computational chemistry perspective, the molecular docking studies of 2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboximidamide reveal favorable interactions with G-protein-coupled receptors (GPCRs). This aligns with trending research topics such as allosteric modulation and biased signaling in drug development. The compound's three-dimensional conformation also makes it a subject of interest in cryo-EM studies, where researchers aim to visualize ligand-protein complexes at atomic resolution.

In the context of intellectual property, CAS No. 1861882-17-8 appears in several patent applications related to kinase inhibitors and epigenetic modulators. This underscores its utility in precision medicine approaches, particularly for oncology and autoimmune diseases. The azabicyclo core is frequently modified to enhance blood-brain barrier permeability, a critical factor in developing CNS-active drugs.

As the scientific community continues to explore structure-activity relationships (SAR), 2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboximidamide serves as a valuable case study. Its pharmacophore features are being optimized to improve oral bioavailability and reduce off-target effects. With the rise of AI-assisted molecular modeling, this compound's derivatives are likely to play a pivotal role in next-generation therapeutic agents.